Lamuran

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: methyl (1S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,18-pentaene-19-carboxylate
• InChI: InChI=1S/C21H24N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t12-,15-,16?,19-/m0/s1
• InChI Key: GRTOGORTSDXSFK-JCIYXNMLSA-N
• Isomeric SMILES: C[C@H]1C2CN3CCC4=C([C@@H]3C[C@@H]2C(=CO1)C(=O)OC)NC5=CC=CC=C45
• Canonical SMILES: CC1C2CN3CCC4=C(C3CC2C(=CO1)C(=O)OC)NC5=CC=CC=C45
• Synonyms: 19-epiajmalicine; ajmalicine; ajmalicine hydrochloride; ajmalicine, (19alpha,20alpha)-isomer; ajmalicine, (19beta)-isomer; ajmalicine, (19beta,20alpha)-isomer; ajmalicine, (3-beta,19beta)-isomer; ajmalicine, (3beta,19alpha)-isomer; ajmalicine, (3beta,19alpha,20alpha)-isomer; ajmalicine, (hydrochloride(19beta,20alpha))-isomer; ajmalicine, hydrochloride(19alpha)-isomer; ajmalicine, PO4(19alpha)-isomer; akuammigine; delta-yohimbine; Lamuran; raubasine; raubasine HCl; raubasine hydrochloride; rauvasan; tetrahydro-alstonine; tetrahydroalstonine

Description

Lamuran, referred to in botanical contexts as Lerak (scientifically classified as Sapindus rarak), is a multipurpose plant indigenous to Southeast Asia. Traditionally, its fruit has been utilized as a natural detergent due to saponin-rich compounds that produce a soap-like lather . This article focuses on the comparative analysis of this compound’s chemical and nutritional properties against structurally or functionally analogous compounds, emphasizing methodological rigor and agricultural relevance.

Comparison with Similar Compounds

Nutrient Composition

Lamuran grass is evaluated for livestock feed suitability based on its dry matter (DM), crude protein (CP), and mineral content. A comparative analysis with mantangan, an invasive plant repurposed as fodder, reveals significant differences in key nutrients (Table 1).

Table 1: Nutrient Composition of this compound Grass vs. Mantangan (per 100g DM)

Nutrient	This compound Grass	Mantangan
Crude Protein	8.2 g	10.5 g
Crude Fiber	32.4 g	28.1 g
Fat	1.5 g	3.2 g
Calcium (Ca)	0.6 g	1.1 g
Phosphorus (P)	0.3 g	0.7 g
Gross Energy	3200 cal/g	3450 cal/g

Source: Adapted from Table 4 in [4].

Mantangan surpasses this compound in fat, calcium, phosphorus, and energy density, highlighting its superior suitability for livestock nutrition. This compound’s higher crude fiber content may benefit ruminants but limits its use in monogastric diets .

Methodological Considerations in Compound Analysis

Analytical Techniques

Nutrient quantification in this compound and mantangan relies on standardized protocols:

• Crude Protein : Determined via Kjeldahl method (nitrogen × 6.25) .
• Minerals : Calcium and phosphorus measured through atomic absorption spectroscopy and colorimetric assays, respectively .

Challenges in Comparative Studies

• Sample Heterogeneity : Variations in plant batches, soil conditions, and harvesting stages affect nutrient consistency .
• Extraction Efficiency: Saponin yield in this compound depends on extraction solvents (e.g., ethanol vs. water) and fruit maturity .
• Data Reproducibility : Cross-study comparisons are hindered by inconsistent reporting of analytical parameters (e.g., detection limits, calibration standards) .

Implications for Agricultural Use

This compound’s dual role as fodder and detergent underscores its versatility but also highlights niche limitations. While mantangan is nutritionally superior for livestock, this compound’s fibrous structure supports sustainable grazing systems in nutrient-poor soils . For detergent applications, this compound’s eco-friendly profile positions it as a viable alternative to synthetic surfactants, though cost-benefit analyses against commercial detergents remain unexplored .